Cas no 1021265-96-2 (N-(4-{2-[(2H-1,3-benzodioxol-5-yl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide)

• Product Name: N-(4-{2-[(2H-1,3-benzodioxol-5-yl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide
• CAS No: 1021265-96-2
• MF: C₂₀H₁₆FN₃O₄S
• MW: 413.42214679718
• CID: 5969313
• PubChem ID: 42208404
• Update Time: 2025-10-29

N-(4-{2-[(2H-1,3-benzodioxol-5-yl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{2-[(2H-1,3-benzodioxol-5-yl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide
• N-(4-(3-(benzo[d][1,3]dioxol-5-ylamino)-3-oxopropyl)thiazol-2-yl)-4-fluorobenzamide
• 1021265-96-2
• N-[4-[3-(1,3-benzodioxol-5-ylamino)-3-oxopropyl]-1,3-thiazol-2-yl]-4-fluorobenzamide
• F5254-0024
• VU0639144-1
• AKOS024503276

• Inchi： 1S/C20H16FN3O4S/c21-13-3-1-12(2-4-13)19(26)24-20-23-15(10-29-20)6-8-18(25)22-14-5-7-16-17(9-14)28-11-27-16/h1-5,7,9-10H,6,8,11H2,(H,22,25)(H,23,24,26)
• InChI Key： YCYDFAHCWKHKKK-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC(=CC=2)F)=O)=NC(=C1)CCC(NC1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 413.08455534g/mol
• Monoisotopic Mass: 413.08455534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-(4-{2-[(2H-1,3-benzodioxol-5-yl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide

Recent Advances in the Study of N-(4-{2-[(2H-1,3-benzodioxol-5-yl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide (CAS: 1021265-96-2)

The compound N-(4-{2-[(2H-1,3-benzodioxol-5-yl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide (CAS: 1021265-96-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique benzodioxole and thiazole moieties, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-(4-{2-[(2H-1,3-benzodioxol-5-yl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide to enhance its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques to predict the compound's binding affinity for various biological targets, including enzymes and receptors implicated in inflammatory and oncogenic pathways. These in silico studies have been complemented by in vitro assays, which have demonstrated the compound's promising inhibitory activity against key molecular targets.

One of the most notable findings from recent research is the compound's potential as a modulator of specific signaling pathways involved in cancer progression. Preclinical studies have shown that N-(4-{2-[(2H-1,3-benzodioxol-5-yl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide exhibits selective cytotoxicity against certain cancer cell lines while sparing normal cells. This selectivity is attributed to the compound's ability to interfere with the activity of oncogenic kinases, making it a candidate for further development as a targeted therapy.

In addition to its anticancer properties, the compound has also been investigated for its anti-inflammatory effects. Studies have revealed that it can suppress the production of pro-inflammatory cytokines by inhibiting the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses. These findings suggest that N-(4-{2-[(2H-1,3-benzodioxol-5-yl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide may have therapeutic potential in the treatment of chronic inflammatory diseases.

Despite these promising results, challenges remain in the development of this compound as a viable therapeutic agent. Issues such as metabolic stability, pharmacokinetics, and potential off-target effects need to be addressed through further research. Ongoing studies are exploring various formulation strategies, including nanoparticle-based delivery systems, to improve the compound's efficacy and reduce adverse effects.

In conclusion, N-(4-{2-[(2H-1,3-benzodioxol-5-yl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide represents a promising candidate for the development of novel therapeutics in oncology and inflammation. Continued research efforts are essential to fully understand its mechanisms of action and to optimize its pharmacological profile for clinical applications. The insights gained from these studies may also pave the way for the discovery of related compounds with enhanced therapeutic potential.